5-Methyl-17-fluoroheptadecanoic acid

Specification

• CAS No.: 142820-18-6
• Molecular Formula: C18H35FO2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: 17-fluoro-5-methylheptadecanoic acid
• Standard InChI: InChI=1S/C18H35FO2/c1-17(14-12-15-18(20)21)13-10-8-6-4-2-3-5-7-9-11-16-19/h17H,2-16H2,1H3,(H,20,21)
• Standard InChI Key: MMDJJUPCJLQDIK-UHFFFAOYSA-N
• SMILES: CC(CCCCCCCCCCCCF)CCCC(=O)O
• Canonical SMILES: CC(CCCCCCCCCCCCF)CCCC(=O)O

Introduction

Overview of 5-Methyl-17-Fluoroheptadecanoic Acid

5-Methyl-17-fluoroheptadecanoic acid, also known by its chemical identifier CID 132513, is a fluorinated fatty acid notable for its applications in medical imaging, particularly in positron emission tomography (PET). This compound is characterized by a long carbon chain with a methyl group at the fifth position and a fluorine atom at the seventeenth position of the heptadecanoic acid structure. Its molecular formula is C18H35FO2, and it has a molecular weight of 302.5 g/mol.

Synthesis and Chemical Reactions

The synthesis of 5-Methyl-17-fluoroheptadecanoic acid typically involves radiolabeling techniques, particularly with fluorine-18, which is crucial for its application in PET imaging. The compound can be derived from heptadecanoic acid through various chemical methods, including direct fluorination.

Synthesis Methods

• Direct Fluorination: Involves the introduction of fluorine into the fatty acid chain.

• Radiolabeling: Utilizes isotopes such as fluorine-18 to enhance imaging capabilities.

Biological Evaluation and Applications

5-Methyl-17-fluoroheptadecanoic acid has been extensively studied for its potential as a myocardial imaging tracer in PET scans. Research indicates that it exhibits favorable biodistribution and metabolic properties compared to other fatty acids.

PET Imaging Studies

In comparative studies, 5-Methyl-17-fluoroheptadecanoic acid demonstrated:

• Initial Myocardial Uptake: Higher than some traditional tracers, with values around 2.64 [%dose/g tissue].

• Metabolic Pathways: Primarily metabolized to triglycerides in the myocardium, resembling straight-chain fatty acids.

Comparative Analysis with Other Fatty Acids

Compound	Initial Uptake [%dose/g]	Washout Rate
5-Methyl-17-fluoroheptadecanoic acid	2.64	Intermediate
16-[18F]fluoropalmitic acid	3.45	Rapid
3-Methyl-17-fluoroheptadecanoic acid	1.58	Slow

Metabolic Fate and Mechanism of Action

The metabolic fate of 5-Methyl-17-fluoroheptadecanoic acid is significant for understanding its role in energy metabolism. Upon administration, it undergoes beta-oxidation, producing propionyl-CoA, which enters the tricarboxylic acid cycle.

Mechanism of Action

The compound acts as a substrate in metabolic pathways, allowing researchers to assess fatty acid metabolism effectively.